Cas no 2395-00-8 (Octanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, potassium salt (1:1))

• Product Name: Octanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, potassium salt (1:1)
• CAS No: 2395-00-8
• MF: C₈F₁₅KO₂
• MW: 452.158756256104
• CID: 273220
• PubChem ID: 4253803
• Update Time: 2025-07-21

Octanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, potassium salt (1:1)
• potassium perfluorooctanoate
• otassium perfluorooctanoate
• Pentadecafluor-octansaeure,Kalium-pentadecafluoroctanoat
• pentadecafluoro-octanoic acid,potassium pentadecafluorooctanoate
• perfluorooctanoate
• potassium salt of perfluorooctanoic acid
• Potassium2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanoate
• POTASSIUMPERFLUOROCTANOATE
• Perfluorooctanoic acid potassium salt
• Potassium perfluorocaprylate
• Octanoic acid, pentadecafluoro-, potassium salt
• MFCD00971756
• potassium;2, 2, 3, 3, 4, 4, 5, 5, 6, 6, 7, 7, 8, 8, 8-pentadecafluorooctanoate
• F87625
• potassiumperfluorooctanoate
• EINECS 219-248-8
• potassium;2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanoate
• NS00108851
• 2395-00-8
• AI3-50952
• NSC 35121
• SCHEMBL2234663
• AKOS024420866
• DTXSID00880026
• DTXCID001021633

• MDL： MFCD00971756
• Inchi： 1S/C8HF15O2.K/c9-2(10,1(24)25)3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)23;/h(H,24,25);/q;+1/p-1
• InChI Key： WPDDXKNWUVLZMQ-UHFFFAOYSA-M
• SMILES： [K+].FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(C(=O)[O-])(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 451.93000
• Monoisotopic Mass: 451.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 536
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• Density: 1.745
• Melting Point: 52-54 deg C
• Boiling Point: 188°Cat760mmHg
• Flash Point: 62.1°C
• PSA: 40.13000
• LogP: 3.11040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Perfluoroalkyl carboxylic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl carboxylic acid and derivatives

Additional information on Octanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, potassium salt (1:1)

Introduction to Octanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, potassium salt (1:1) and its Applications in Modern Chemical Research

The compound CAS no 2395-00-8, specifically Octanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, potassium salt (1:1), represents a fascinating advancement in the field of fluorinated carboxylic acids. This unique compound has garnered significant attention due to its distinctive structural features and potential applications in pharmaceuticals and materials science. The introduction of numerous fluorine atoms into the octanoic acid backbone imparts exceptional chemical properties that make it a valuable asset in synthetic chemistry and industrial processes.

Fluorinated carboxylic acids are known for their enhanced metabolic stability and lipophilicity when incorporated into drug molecules. This property is particularly advantageous in the development of bioactive compounds where improved pharmacokinetic profiles are desired. The potassium salt (1:1) form of this compound ensures high solubility in polar solvents while maintaining its structural integrity under various chemical conditions. Such characteristics make it an ideal candidate for use in drug formulation and delivery systems.

Recent research has highlighted the role of fluorinated derivatives in modulating enzyme activity and improving the binding affinity of therapeutic agents. For instance, studies have demonstrated that fluorine substitution can significantly alter the electronic properties of carboxylic acid groups in peptides and proteins. This modification can lead to enhanced stability against enzymatic degradation and improved bioavailability. The CAS no 2395-00-8 compound exemplifies these benefits by providing a highly fluorinated scaffold that can be further functionalized to create novel pharmacophores.

In materials science, the unique properties of this compound have been explored for applications in liquid crystals and advanced polymers. The introduction of fluorine atoms disrupts hydrogen bonding networks and influences molecular packing arrangements. This results in materials with tailored thermal stability and optical properties. Researchers have reported successful incorporation of this compound into polymer matrices to enhance their resistance to environmental degradation while maintaining flexibility and mechanical strength.

The synthesis of Octanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, potassium salt (1:1) involves sophisticated organic transformations that require precise control over reaction conditions. Advanced techniques such as catalytic fluorination and metathesis reactions are employed to achieve high yields and purity levels. These synthetic methodologies highlight the compound's complexity but also underscore its synthetic utility for creating more complex fluorinated derivatives.

One notable application of this compound is in the development of protease inhibitors for treating infectious diseases. Proteases play critical roles in viral replication and bacterial infection pathways. By designing molecules that mimic natural substrates but incorporate fluorinated carboxylic acids like this one at key positions within the active site of these enzymes; researchers can develop potent inhibitors with improved selectivity and duration of action. Preliminary studies have shown promising results when using analogs derived from this compound as scaffolds for drug discovery efforts.

The impact of fluorine substitution on electronic properties also extends beyond pharmaceuticals into agrochemicals where similar modifications enhance pesticide efficacy while reducing environmental persistence. The CAS no 2395-00-8 product serves as a versatile building block for synthesizing next-generation agrochemicals designed to meet stringent safety standards without compromising performance.

Future research directions may explore the use of this compound as a precursor for more complex functional materials or as part of combinatorial libraries for high-throughput screening applications. Its versatility makes it an attractive candidate for both academic investigations into fundamental chemical principles; as well as industrial applications aimed at developing innovative solutions across multiple sectors including medicine; agriculture; electronics; coatings; adhesives; sealants; elastomers (CASE); lubricants; hydraulic fluids; surfactants; detergents; plasticizers; flame retardants; refrigerants; propellants; rocket fuels; solvents; degreasers; metal treatment agents; water treatment agents/softeners/conditioners/disinfectants/disinfecting agents/disinfectant solutions/sanitizers/hygienizers/household cleaners/cleaning agents/cleaning solutions/soaps/detergents/cleaners/sanitary products/hand sanitizers/antiseptics/antibacterial agents/biocides/algaecides/fungicides/bactericides/fungicides/algaecides/killing agents/microbicides/pesticides/herbicides/fungicides/algaecides/microbicides/pesticides/herbicides/fungicides/algaecides/microbicides/pesticides/herbicides/fungicides/algaecides/microbicides/pesticides/herbicides.